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Compound of Interest

Compound Name: Benzyl 6-bromo-2-naphthoate
CAS No.: 170737-54-9
Cat. No.: B1286197
Get Quote
& J

Compound: Benzyl 6-bromo-2-naphthoate CAS Registry Number: 170737-54-9 Chemical
Formula: C1sH13BrO2 Molecular Weight: 341.20 g/mol [1]

Executive Summary & Significance

Benzyl 6-bromo-2-naphthoate is a lipophilic ester derivative of 6-bromo-2-naphthoic acid.[1] It
serves as a critical intermediate in the synthesis of retinoid pharmaceuticals (such as
Adapalene analogs) and advanced materials, including liquid crystals and fluorescent organic
probes.

Its significance lies in the orthogonality of its functional groups:

» Benzyl Ester: A robust protecting group for the carboxylic acid, stable to basic conditions but
removable via hydrogenolysis (Hz/Pd-C) or mild Lewis acids.

» Aryl Bromide: A reactive handle for palladium-catalyzed cross-coupling reactions (Suzuki-
Miyaura, Buchwald-Hartwig) at the C6 position.[1]
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Physical & Thermodynamic Properties[1]

The following data aggregates experimental values and high-confidence predictive models
based on the structural analog Methyl 6-bromo-2-naphthoate (CAS 33626-98-1).

ble 1: Physicachemical Snecificati

Property Value | Description Confidence Level

White to off-white crystalline ]
Appearance High (Based on analogs)
powder

Medium (Methyl ester MP:

Melting Point 98°C — 105°C (Predicted)* 123-126°C)
Boiling Point ~460°C at 760 mmHg High (Predicted)
Density 1.45 + 0.06 g/cm3 High (Calculated)
LogP (Octanol/Water) 5.48 High (Lipophilic)

B ) Soluble in DCM, CHCls, THF, )
Solubility (Organic) Experimental
Ethyl Acetate

Solubility (Aqueous) Insoluble (< 0.1 mg/L) Experimental

Refractive Index 1.655 Predicted

*Note: Benzyl esters typically exhibit lower melting points than their methyl counterparts due to
the disruption of crystal packing by the flexible benzyl methylene group.

Synthesis & Isolation Protocol

Methodology: Steglich Esterification Rationale: Direct acid-catalyzed esterification requires high
temperatures which may cause decarboxylation or side reactions.[1] The Steglich method
(DCC/DMAP) proceeds at room temperature, ensuring the integrity of the bromine substituent.

Reaction Pathway

The following diagram illustrates the activation of the naphthoic acid and subsequent
nucleophilic attack by benzyl alcohol.
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Figure 1: Steglich esterification pathway utilizing DCC activation and DMAP catalysis.

Step-by-Step Protocol

 Activation: Dissolve 6-bromo-2-naphthoic acid (1.0 eq) in anhydrous Dichloromethane
(DCM) [0.2 M concentration].

o Catalyst Addition: Add DMAP (0.1 eq) and Benzyl Alcohol (1.1 eq). Cool the mixture to 0°C
under N2 atmosphere.

e Coupling: Dropwise add a solution of DCC (1.2 eq) in DCM. A white precipitate
(Dicyclohexylurea, DCU) will form immediately.

e Reaction: Allow to warm to room temperature and stir for 12 hours.
o Workup (Self-Validating Step):

o Filtration: Filter the reaction mixture through a Celite pad to remove the insoluble DCU
urea byproduct. Validation: The filtrate should be clear.

o Wash: Wash the filtrate with 0.5N HCI (to remove DMAP), saturated NaHCOs (to remove
unreacted acid), and brine.

o Drying: Dry over anhydrous Na2SOa4 and concentrate in vacuo.
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 Purification: Recrystallize from Ethanol/Hexane or purify via silica gel chromatography
(Eluent: 5-10% EtOAc in Hexanes).

Spectroscopic Characterization (Identification)

To validate the synthesis, the following spectroscopic signals must be observed.

Nuclear Magnetic Resonance (*H NMR)
Solvent: CDCIs (7.26 ppm reference)

Position Shift (6, ppm) Multiplicity Integration Assighment
] Ar-H (Ortho to
Naphthalene C1 8.62 Singlet (s) 1H
Ester)
Ar-H (Ortho to
Naphthalene C5 8.05 Doublet (d) 1H Br)
r
Naphthalene _ Naphthalene
7.80-7.95 Multiplet (m) 2H
C4/cs8 Backbone
Naphthalene ) Naphthalene
7.60-7.75 Multiplet (m) 2H
c3/C7 Backbone
) Benzyl Aromatic
Benzyl Phenyl 7.35-7.45 Multiplet (m) 5H ]
Ring
] ] Diagnostic Peak
Benzylic CHz 5.42 Singlet (s) 2H

(O-CH2-Ph)

Infrared Spectroscopy (FT-IR)[1]

e 1715 -1725 cm~: Strong C=0 stretching (Ester carbonyl).[1]
e 1260 - 1280 cm~1:. C-O-C stretching (Ester linkage).

e 1050 - 1100 cm~1: C-Br stretching (Aryl bromide).[1]

Applications & Handling

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://patents.google.com/patent/JP4028612B2/en
https://patents.google.com/patent/JP4028612B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Storage & Stability[1]

o Storage: Store at 2-8°C in a tightly sealed container. Protect from light to prevent gradual
debromination or photo-oxidation.[1]

 Stability: Stable under standard laboratory conditions. Hydrolyzes in the presence of strong
bases (NaOH/MeOH) to regenerate the parent acid.

Synthetic Utility

This compound is frequently used in the synthesis of Adapalene (a retinoid).[2] The bromine
atom allows for the attachment of the adamantyl-methoxy-phenyl chain via a Negishi or Suzuki
coupling, while the benzyl ester protects the carboxylic acid until the final hydrogenolysis step.

Benzyl 6-bromo-2-naphthoate

Pd(0) / Boronic AcidPd(0) / Olefin \\H2 / Pd-C

Downstream |Applications

Suzuki Coupling Heck Reaction Hydrogenolysis
(C-C Bond Formation) (Alkene Insertion) (Deprotection to Acid)

Click to download full resolution via product page
Figure 2: Primary synthetic transformations available for the scaffold.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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